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Compound of Interest

Compound Name: Stearyl acetate

Cat. No.: B013392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stearyl acetate is the ester of stearyl alcohol and acetic acid, functioning primarily as an

emollient and skin conditioning agent in cosmetic and personal care formulations.[1][2][3] It is a

white, waxy crystalline substance with a faint floral scent, valued for its ability to soften and

smooth the skin by forming a lubricating, non-greasy film.[3] This document provides detailed

guidelines and protocols for the incorporation of stearyl acetate into topical cosmetic

preparations, with a focus on oil-in-water (O/W) emulsions such as creams and lotions.

Safety assessments by the Cosmetic Ingredient Review (CIR) Expert Panel have concluded

that stearyl acetate and other related alkyl esters are safe for use in cosmetics in the present

practices of use and concentration when formulated to be non-irritating.[2][4][5][6] These

application notes are intended to guide researchers and formulators in leveraging the desirable

sensory and functional properties of stearyl acetate to develop stable, effective, and

aesthetically pleasing topical products.

Physicochemical Properties and Functions
Stearyl acetate's primary role in cosmetic formulations is to impart emollience and improve

skin feel. Its waxy nature also contributes to the viscosity and stability of emulsions.

Table 1: Physicochemical Properties of Stearyl Acetate
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Property Value Reference

INCI Name Stearyl Acetate [1]

CAS Number 822-23-1 [1]

Appearance White to pale yellow waxy solid

Odor Faint, floral

Solubility
Insoluble in water; Soluble in

hot alcohol

Melting Point 34-35 °C

Primary Functions
Emollient, Skin Conditioning

Agent
[1][2][3]

Formulation Guidelines
Stearyl acetate is a versatile ingredient that can be incorporated into various topical

preparations, including creams, lotions, and body butters. It is typically used in the oil phase of

an emulsion.

Recommended Use Levels
The concentration of stearyl acetate can be adjusted to achieve the desired sensory profile

and viscosity. Based on industry practices for similar emollients, the following are estimated

use levels.

Table 2: Estimated Concentration of Stearyl Acetate in Topical Formulations
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Formulation Type
Estimated Concentration
(% w/w)

Desired Effect

Light Lotions 1.0 - 3.0
Provides a light, silky feel

without greasiness.

Creams 2.0 - 5.0
Contributes to a richer texture

and enhanced moisturization.

Body Butters 3.0 - 8.0

Imparts a substantive,

protective barrier and a

luxurious feel.

Foundations 1.0 - 4.0
Improves slip and blendability

on the skin.

Note: These are estimated ranges. The optimal concentration should be determined through

experimental trials for each specific formulation.

Example Formulation: Oil-in-Water (O/W) Moisturizing
Cream
This example provides a starting point for developing a moisturizing cream featuring stearyl
acetate.

Table 3: Example O/W Moisturizing Cream Formulation
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Phase
Ingredient (INCI
Name)

Function % w/w

A Deionized Water Solvent q.s. to 100

Glycerin Humectant 3.00

Xanthan Gum Thickener 0.20

Disodium EDTA Chelating Agent 0.10

B Stearyl Acetate
Emollient, Skin

Conditioner
4.00

Cetearyl Alcohol
Thickener, Emulsion

Stabilizer
3.00

Glyceryl Stearate Emulsifier 2.50

Ceteareth-20 Emulsifier 2.00

Dimethicone Occlusive, Emollient 1.00

C
Phenoxyethanol (and)

Ethylhexylglycerin
Preservative 1.00

Fragrance Fragrance 0.20

Experimental Protocols
The following protocols are essential for evaluating the quality, stability, and sensory

characteristics of topical formulations containing stearyl acetate.

Protocol for Preparation of O/W Moisturizing Cream
This protocol outlines the manufacturing process for the example formulation provided in Table

3.

Equipment:

Primary and secondary beakers
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Water bath or heating mantle

Overhead propeller mixer and/or homogenizer

Calibrated balance

pH meter

Procedure:

Phase A Preparation: In the primary beaker, combine deionized water, glycerin, and

disodium EDTA. Begin moderate propeller mixing and heat to 75°C. Slowly sprinkle in

xanthan gum and mix until fully hydrated and uniform. Maintain temperature at 75°C.

Phase B Preparation: In a separate beaker, combine stearyl acetate, cetearyl alcohol,

glyceryl stearate, ceteareth-20, and dimethicone. Heat to 75°C while mixing until all

components are melted and the phase is uniform.

Emulsification: Slowly add the hot Phase B to the hot Phase A with continuous mixing.

Increase mixing speed or switch to a homogenizer for 3-5 minutes to form a uniform

emulsion.

Cooling: Remove from heat and continue slow to moderate propeller mixing.

Phase C Addition: Once the emulsion has cooled to below 40°C, add the preservative

system (Phenoxyethanol and Ethylhexylglycerin) and fragrance. Mix until uniform.

Final Adjustments: Check the pH of the final cream and adjust if necessary. Package in

appropriate containers.

Protocol for Stability Testing
Stability testing is crucial to determine the shelf-life of the formulation.

Equipment:

Stability chambers (controlled temperature and humidity)
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Viscometer

pH meter

Microscope

Centrifuge

Procedure:

Sample Preparation: Prepare a sufficient quantity of the final formulation and package it in

the intended consumer packaging.

Storage Conditions: Place samples under the following conditions:

Real-Time: 25°C / 60% RH

Accelerated: 40°C / 75% RH

Freeze-Thaw Cycling: 24 hours at -10°C followed by 24 hours at 25°C (3-5 cycles)

Testing Intervals: Evaluate the samples at baseline (T=0) and at specified intervals (e.g., 1,

2, and 3 months for accelerated testing; 3, 6, 12, 18, and 24 months for real-time testing).

Evaluation Parameters: At each interval, assess the following:

Physical Appearance: Color, odor, phase separation, creaming, and crystallization.

pH: Measure the pH of a 10% dispersion of the cream in deionized water.

Viscosity: Measure using a Brookfield viscometer with an appropriate spindle and speed.

Microscopic Analysis: Observe globule size and distribution.

Centrifugation: Centrifuge a sample at 3000 rpm for 30 minutes to check for phase

separation.

Table 4: Stability Testing Parameters and Acceptance Criteria
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Parameter Method Acceptance Criteria

Appearance Visual Inspection
No change in color, odor, or

signs of phase separation.

pH pH Meter Within ± 0.5 of the initial value.

Viscosity Viscometer
Within ± 10% of the initial

value.

Homogeneity Microscopic Examination

No significant change in

globule size or evidence of

crystallization.

Phase Stability Centrifugation
No phase separation

observed.

Protocol for Sensory Evaluation
Sensory evaluation assesses the feel and performance of the product on the skin. A trained

panel of at least 10 panelists is recommended.

Procedure:

Sample Blinding: Present the test formulation and a control (e.g., a benchmark product or a

formulation without stearyl acetate) in identical, coded containers.

Application: Instruct panelists to apply a standardized amount of each product to a

designated area on their forearms.

Evaluation: Panelists will evaluate specific sensory attributes at different time points (e.g.,

during application, 1 minute after, and 10 minutes after).

Rating: Use a labeled magnitude scale (e.g., 1 to 10) for each attribute.

Table 5: Sensory Attributes for Evaluation of a Topical Cream
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Attribute Description

Appearance
Visual characteristics of the product (e.g., gloss,

color).

Pickup
Feel of the product when first touched in the

container.

Spreadability Ease of spreading the product on the skin.

Absorbency
How quickly the product is absorbed into the

skin.

Greasiness
The amount of oily residue left on the skin after

application.

Tackiness
The stickiness or tackiness of the skin after

application.

Smoothness
The smoothness of the skin after the product

has dried.

Moisturization The perceived level of skin hydration.

Visualizations
Formulation Workflow
The following diagram illustrates the general workflow for creating a topical emulsion with

stearyl acetate.
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Caption: O/W Emulsion Formulation Workflow.

Stability Testing Protocol
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This diagram outlines the decision-making process and workflow for stability testing of the

cosmetic preparation.

Storage Conditions
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Caption: Cosmetic Stability Testing Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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